4-fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride

• IUPAC Name: 4-fluoro-2-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7H3ClF4O2S/c8-15(13,14)6-2-1-4(9)3-5(6)7(10,11)12/h1-3H
• InChI Key: IGMYEVQPXWKFQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C7H3ClF4O2S
• DSSTOX Substance ID: DTXSID40372132
• Molecular Weight: 262.61 g/mol
• CAS No.: 176225-09-5

Description

4-Fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride, also known as 4-Fluoro-2-chloro-trifluoromethanesulfonyl chloride, is a fluorinated organic compound that has been used in a variety of scientific research applications. It is a colorless and odorless liquid at room temperature with a boiling point of 80°C and a melting point of -59°C. It is miscible with water, alcohols, and most organic solvents. This compound has a molecular weight of 252.53 g/mol and a molecular formula of C6H3ClF4O2S.

Scientific Research Applications

Fluoroalkylation Reactions

The fluoroalkylation reactions, including trifluoromethylation, play a critical role in the development of pharmaceuticals, agrochemicals, and functional materials. The unique effects of fluorine-containing functionalities on the physical, chemical, and biological properties of a molecule have been extensively studied. Water, as a (co)solvent or reactant, is employed in aqueous fluoroalkylation under environment-friendly conditions, highlighting the compound's relevance in green chemistry initiatives (Song et al., 2018).

Synthesis of Key Intermediates

The compound serves as a key intermediate in synthesizing 2-Fluoro-4-bromobiphenyl, an essential component for manufacturing flurbiprofen, a non-steroidal anti-inflammatory material. This synthesis process illustrates the compound's importance in the pharmaceutical industry and its role in creating more efficient and safer synthetic routes (Qiu et al., 2009).

Trifluoromethylsulfenylation Reactions

The application of CF3SO2Cl, closely related to the compound , in forming C–CF3, C–SCF3, C–SOCF3, and C–Cl bonds, showcases the versatility of such compounds in chemical synthesis. Electrophilic chlorination, a reaction unique to CF3SO2Cl, emphasizes the role of these compounds in enantioselective chlorination, further underscoring their utility in developing novel synthetic methodologies (Chachignon et al., 2017).

Environmental and Health Impact Studies

The study of fluorinated alternatives to per- and polyfluoroalkyl substances (PFASs) has become increasingly important due to their persistence, bioaccumulation, and potential toxicity. Research into new compounds that can replace PFASs focuses on assessing environmental and human health impacts, illustrating the critical role of such compounds in environmental science (Wang et al., 2019).

Safety and Hazards

This compound causes severe skin burns and eye damage. It may be corrosive to metals. Safety measures include wearing personal protective equipment, avoiding breathing dust, and not ingesting the compound. In case of contact with skin or eyes, immediate medical attention is required.

Future Directions

The compound’s potential for synthesizing β-arylated thiophenes and 2,5-diarylated pyrrole via palladium-catalyzed desulfitative arylation of thiophenes and pyrroles suggests it could have future applications in the synthesis of these and potentially other compounds.

Mechanism of Action

Target of Action

It’s known that sulfonyl chlorides are generally used as intermediates in organic synthesis due to their reactivity towards amines and alcohols .

Mode of Action

4-Fluoro-2-(trifluoromethyl)benzenesulfonyl Chloride is an organic compound that can participate in various chemical reactions. It can be used to synthesize β-arylated thiophenes and 2,5-diarylated pyrrole via palladium-catalyzed desulfitative arylation of thiophenes and pyrroles .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific reactions it’s involved in and the compounds it interacts with .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors, including temperature, pH, and the presence of other reactive substances . It should be stored under inert gas at 2-8°C .